Cas no 61174-16-1 (Benzene, 1-chloro-2-[(2-nitrophenyl)sulfonyl]-)

Benzene, 1-chloro-2-[(2-nitrophenyl)sulfonyl]- structure
61174-16-1 structure
Product Name:Benzene, 1-chloro-2-[(2-nitrophenyl)sulfonyl]-
CAS No:61174-16-1
MF:C12H8ClNO4S
MW:297.714221000671
CID:489628
PubChem ID:71398634
Update Time:2025-04-19

Benzene, 1-chloro-2-[(2-nitrophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-chloro-2-[(2-nitrophenyl)sulfonyl]-
    • 1-(2-chlorophenyl)sulfonyl-2-nitrobenzene
    • 1-Chloro-2-(2-nitrobenzene-1-sulfonyl)benzene
    • 61174-16-1
    • DTXSID60820049
    • Inchi: 1S/C12H8ClNO4S/c13-9-5-1-3-7-11(9)19(17,18)12-8-4-2-6-10(12)14(15)16/h1-8H
    • InChI Key: HPEFSZGIFFKSSE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1S(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 296.98634
  • Monoisotopic Mass: 296.9862566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 88.3Ų

Experimental Properties

  • PSA: 77.28
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